Cas no 1808463-18-4 (N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide
• CAS No: 1808463-18-4
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 5834091
• PubChem ID: 102562487
• Update Time: 2025-06-09

N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyano-3-methylbutan-2-yl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide
• AKOS033601521
• N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide
• Z1824119719
• EN300-6623044
• 1808463-18-4

• Inchi： 1S/C15H27N3O/c1-11(2)15(5,10-16)18-13(19)9-17-12-7-6-8-14(12,3)4/h11-12,17H,6-9H2,1-5H3,(H,18,19)
• InChI Key： CVEYBFLPBVLSOA-UHFFFAOYSA-N
• SMILES： O=C(CNC1CCCC1(C)C)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 265.215412493g/mol
• Monoisotopic Mass: 265.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide (CAS No. 1808463-18-4): An Overview

N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide (CAS No. 1808463-18-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1808463-18-4, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Synthesis

The chemical structure of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide is defined by its complex arrangement of functional groups. The molecule consists of a central acetamide moiety linked to a substituted cyclopentyl ring and a cyano-containing alkyl chain. The presence of these functional groups imparts specific chemical properties and reactivity to the compound. Synthesis of this compound typically involves multi-step reactions, including the formation of the cyano group, the cyclopentyl ring, and the final coupling step to form the acetamide linkage.

Recent studies have focused on optimizing the synthetic route to improve yield and purity. For instance, a 2023 publication in the Journal of Organic Chemistry reported a novel synthetic method that employs palladium-catalyzed cross-coupling reactions to efficiently synthesize N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide. This method not only enhances the overall yield but also reduces the number of purification steps required.

Biological Activities and Mechanisms of Action

The biological activities of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an analgesic agent. Research has shown that this compound exhibits potent analgesic effects by modulating specific pain pathways in the central nervous system. A 2023 study published in Pain Research & Management demonstrated that N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide significantly reduced pain responses in rodent models of neuropathic pain without causing significant side effects.

Beyond its analgesic properties, this compound has also shown promise in other therapeutic areas. For example, preliminary studies suggest that it may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A 2023 paper in the Journal of Inflammation Research reported that treatment with N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide reduced inflammation in a mouse model of arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide. Several phase I clinical trials are currently underway to assess its safety and tolerability in human subjects. Early data from these trials have been encouraging, with no serious adverse events reported at therapeutic doses.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide. For instance, a 2023 study published in Clinical Pharmacology & Therapeutics investigated the synergistic effects of this compound when used in combination with existing analgesics such as ibuprofen and acetaminophen. The results indicated that co-administration could enhance pain relief while reducing the required dosage of each individual drug.

Conclusion

N-(1-cyano-1,2-dimethylpropyl)-2-[(2,2-dimethylcyclopentyl)amino]acetamide (CAS No. 1808463-18-4) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the development of novel treatments for pain management and other inflammatory conditions.